Cas no 2137608-74-1 (ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate)
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- 2137608-74-1
- ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate
- EN300-787137
-
- Inchi: 1S/C8H9N3O2/c1-3-13-8(12)5-4-7-6(2)9-11-10-7/h3H2,1-2H3,(H,9,10,11)
- InChI Key: NDKXMEGXXRJYHY-UHFFFAOYSA-N
- SMILES: O(C(C#CC1C(C)=NNN=1)=O)CC
Computed Properties
- Exact Mass: 179.069476538g/mol
- Monoisotopic Mass: 179.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.9Ų
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787137-0.05g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 0.05g |
$1344.0 | 2025-02-22 | |
| Enamine | EN300-787137-0.1g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 0.1g |
$1408.0 | 2025-02-22 | |
| Enamine | EN300-787137-0.25g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 0.25g |
$1472.0 | 2025-02-22 | |
| Enamine | EN300-787137-0.5g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 0.5g |
$1536.0 | 2025-02-22 | |
| Enamine | EN300-787137-1.0g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 1.0g |
$1599.0 | 2025-02-22 | |
| Enamine | EN300-787137-2.5g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 2.5g |
$3136.0 | 2025-02-22 | |
| Enamine | EN300-787137-5.0g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 5.0g |
$4641.0 | 2025-02-22 | |
| Enamine | EN300-787137-10.0g |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate |
2137608-74-1 | 95.0% | 10.0g |
$6882.0 | 2025-02-22 |
ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate
Ethyl 3-(5-Methyl-2H-1,2,3-Triazol-4-yl)prop-2-ynoate (CAS No. 2137608-74-1): A Comprehensive Overview
Ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate (CAS No. 2137608-74-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique triazole and propargyl functionalities, has been extensively studied for its potential applications in drug discovery and chemical synthesis. The 5-methyl-2H-1,2,3-triazole moiety is particularly noteworthy due to its stability and bioisosteric properties, which make it an attractive scaffold for the design of novel therapeutic agents.
The ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate structure can be synthesized through a variety of methods, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This "click" chemistry approach has become a cornerstone in the synthesis of complex molecules due to its high efficiency and selectivity. Recent advancements in this area have led to the development of more sustainable and scalable synthetic routes, further enhancing the utility of this compound in both academic and industrial settings.
In the context of medicinal chemistry, ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate has shown promise as a building block for the synthesis of bioactive molecules. The triazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. This property makes it an ideal candidate for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
One of the key applications of ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate is in the field of cancer research. Studies have demonstrated that compounds containing the 5-methyltriazole moiety can exhibit potent antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed significant inhibition of the PI3K/AKT signaling pathway, a key pathway implicated in many types of cancer.
Beyond cancer research, ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate has also been explored for its potential in neurodegenerative diseases. The triazole ring's ability to cross the blood-brain barrier (BBB) makes it a valuable scaffold for designing drugs that target central nervous system (CNS) disorders. Research has shown that compounds derived from this scaffold can effectively modulate neurotransmitter systems and reduce neuroinflammation, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its medicinal applications, ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate is also used as a reagent in organic synthesis. Its propargyl functionality can undergo a wide range of reactions, including alkyne metathesis and palladium-catalyzed cross-coupling reactions. These reactions allow for the facile introduction of various functional groups onto the molecule, making it a valuable intermediate in the synthesis of complex natural products and pharmaceuticals.
The physical properties of ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-yonoate are also noteworthy. It is typically obtained as a colorless liquid with a molecular weight of approximately 198 g/mol. The compound is soluble in common organic solvents such as dichloromethane (DCM), dimethyl sulfoxide (DMSO), and ethanol. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale experiments and large-scale industrial processes.
From an environmental perspective, the synthesis and use of ethyl 3-(5-methyl-2H-1,2,3-triazol--4--yl)prop--2--ynoate are generally considered to be environmentally friendly. The "click" chemistry approach used in its synthesis is known for its high atom economy and minimal waste production. Additionally, efforts are being made to develop greener synthetic methods that reduce the use of toxic solvents and catalysts.
In conclusion, ethyl 3-(5-methyl--2H--1--,-,-triazol--4--yl)prop--,-,-ynoate (CAS No. 2137608--74--1) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on drug discovery and chemical synthesis. As research continues to advance in these areas, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.
2137608-74-1 (ethyl 3-(5-methyl-2H-1,2,3-triazol-4-yl)prop-2-ynoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)